Cas no 57569-50-3 (a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)-)

a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)- structure
57569-50-3 structure
Product Name:a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)-
CAS No:57569-50-3
MF:C9H15ClO5
MW:238.665402650833
CID:371756
PubChem ID:3081514
Update Time:2025-04-19

a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucofuranose,6-chloro-6-deoxy-1,2-O-(1-methylethylidene)-
    • (3aR,5S,6S,6aR)-5-[(1S)-2-chloro-1-hydroxyethyl]-2,2-dimethyl-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-6-ol
    • 1,2-isopropylidene-6-chloro-deoxyglucofuranose
    • 6-Chloro-6-deoxy-1,2-O-(1-methylethylidene)hexofuranose
    • alpha-D-Glucofuranose, 6-chloro-6-deoxy-1,2,-O-(1-methylethylidene)-
    • DTXSID20973141
    • 57569-50-3
    • ICDXG
    • Inchi: 1S/C9H15ClO5/c1-9(2)14-7-5(12)6(4(11)3-10)13-8(7)15-9/h4-8,11-12H,3H2,1-2H3/t4-,5+,6-,7-,8-/m1/s1
    • InChI Key: HKYRYCXJSHWKHQ-OZRXBMAMSA-N
    • SMILES: ClC[C@H]([C@@H]1[C@@H]([C@@H]2[C@@H](OC(C)(C)O2)O1)O)O

Computed Properties

  • Exact Mass: 238.0608013g/mol
  • Monoisotopic Mass: 238.0608013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 68.2Ų
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